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Compound of Interest

Compound Name:
Tetramethylammonium acetate

hydrate

Cat. No.: B3320825 Get Quote

An In-depth Technical Guide to
Tetramethylammonium Acetate Hydrate
This technical guide provides a comprehensive overview of tetramethylammonium acetate
hydrate, a quaternary ammonium salt with diverse applications in research and development.

The document is intended for researchers, scientists, and drug development professionals,

offering detailed information on its chemical properties, synthesis, and key applications.

Core Chemical and Physical Properties
Tetramethylammonium acetate hydrate is a biochemical reagent utilized in various life

science and chemical research fields. It is the hydrated form of tetramethylammonium acetate.
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Property Value Reference

CAS Number 1266615-86-4 [1][2]

Molecular Formula C6H17NO3 [1][2]

Molecular Weight 151.20 g/mol [1]

Appearance White Solid [3]

Solubility

Highly soluble in water and

polar organic solvents like

methanol and ethanol. Limited

solubility in non-polar solvents.

[4]

For the anhydrous form, tetramethylammonium acetate, the following properties are reported:

Property Value Reference

CAS Number 10581-12-1 [5]

Molecular Formula C6H15NO2 [5]

Molecular Weight 133.19 g/mol [5]

Melting Point 184 °C (decomposes) [5]

Density 1.000 g/cm³ at 20°C [5]

Synthesis and Experimental Protocols
A general protocol for the synthesis of the anhydrous form, tetramethylammonium acetate, from

tetramethylammonium hydroxide and glacial acetic acid has been documented.[3][5]

Experimental Protocol: Synthesis of
Tetramethylammonium Acetate
Materials:

Glacial acetic acid (4.11 mmol, 247 mg)
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Tetramethylammonium hydroxide (25% wt. solution in methanol, 4.11 mmol, 1.50 g)

Methanol (10 mL)

Ether

Procedure:

Dissolve glacial acetic acid and tetramethylammonium hydroxide in methanol.

Stir the reaction mixture at 40°C for 4 hours.

Upon completion, filter the solution.

Remove the solvent using a rotary evaporator, which will result in a viscous oil that gradually

solidifies.

Remove residual solvent under high vacuum to yield a white solid.

Wash the solid with ether and dry under vacuum.

This procedure has been reported to yield 480 mg of white solid tetramethylammonium

acetate, representing an 87.6% yield.[3]
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Synthesis Workflow of Tetramethylammonium Acetate
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Caption: Synthesis workflow for tetramethylammonium acetate.
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Applications in Research and Development
Tetramethylammonium acetate and its hydrate are versatile compounds with a range of

applications in scientific research.

Organic Synthesis
A primary application of tetramethylammonium acetate is as a phase transfer catalyst in

organic synthesis.[6] It facilitates the transfer of reactants between immiscible phases, such as

aqueous and organic layers, by forming stable ion pairs.[6] This is particularly useful in

reactions involving charged or polar reagents.[6] It is also used as an intermediate in the

synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[5]

Role as a Phase Transfer Catalyst

Immiscible Phases
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{Tetramethylammonium Acetate | Forms ion pair with Reactant A}

Reactant A transfer

{Organic Phase | Reactant B}

Product
(in Organic Phase)

Facilitates reaction

Click to download full resolution via product page

Caption: Function as a phase transfer catalyst.

Biochemical and Pharmaceutical Applications
Tetramethylammonium acetate hydrate is described as a biochemical reagent for life

science research.[1][2][7] In pharmaceutical development, it can be used to enhance the

solubility and bioavailability of certain active pharmaceutical ingredients.[8] It has also been

noted for its use in hydrophilic interaction chromatography for the separation of fatty acids and

phenolic acids and its potential in breaking down mucus in chronic bronchitis treatment.[9]
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Electrochemistry and Material Science
In the field of electrochemistry, this compound serves as a supporting electrolyte, improving the

conductivity of solutions.[8] In material science, it is utilized in the development of ionic liquids

and polymer composites.[8]

Safety and Handling
Tetramethylammonium acetate is associated with the following hazard statements: H315

(Causes skin irritation) and H319 (Causes serious eye irritation). Appropriate personal

protective equipment, including gloves, eye protection, and a dust mask, should be used when

handling the solid form. For the 50% solution in water, it is also classified as causing skin and

eye irritation. It should be stored below +30°C.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3320825#tetramethylammonium-acetate-hydrate-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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